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Compound of Interest

Compound Name: 4-Methylbenzoyl isothiocyanate

Cat. No.: B100904 Get Quote

CAS Number: 16794-68-6

This technical guide provides an in-depth overview of 4-Methylbenzoyl isothiocyanate, a

compound of interest for researchers, scientists, and professionals in drug development. This

document outlines its chemical and physical properties, provides a detailed experimental

protocol for its synthesis, and explores its potential mechanisms of action through key signaling

pathways.

Chemical and Physical Properties
4-Methylbenzoyl isothiocyanate is a sulfur-containing organic compound with the molecular

formula C₉H₇NOS.[1] Its properties are summarized in the tables below for easy reference and

comparison.

Table 1: General Properties of 4-Methylbenzoyl Isothiocyanate
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Property Value Source

CAS Number 16794-68-6 [1]

Molecular Formula C₉H₇NOS [1]

Molecular Weight 177.22 g/mol [1]

Appearance Not specified

Purity ≥95% (typical)

Table 2: Physical Properties of 4-Methylbenzoyl Isothiocyanate

Property Value Unit Source

Melting Point 100 °C [2]

Boiling Point 283.9 at 760 mmHg °C [2]

Density 1.11 g/cm³ [2]

Flash Point 125.5 °C [2]

Vapor Pressure 0.00307 at 25°C mmHg [2]

Refractive Index 1.576 [2]

LogP (Octanol/Water

Partition Coefficient)
2.238

Water Solubility Log10WS = -3.04 mol/L

Table 3: Spectroscopic Data of 4-Methylbenzoyl Isothiocyanate

Technique Key Data Points Source

¹³C NMR Data available [1]

Mass Spectrometry (GC-MS) m/z Top Peak: 119 [1]
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Experimental Protocols
Synthesis of 4-Methylbenzoyl Isothiocyanate
The following protocol describes a general method for the synthesis of acyl isothiocyanates

from the corresponding acyl chlorides. This procedure can be adapted for the synthesis of 4-
Methylbenzoyl isothiocyanate from 4-methylbenzoyl chloride.

Materials:

4-Methylbenzoyl chloride

Potassium thiocyanate (KSCN)

Acetone

Dichloromethane (CH₂Cl₂)

PEG-400 (Polyethylene glycol 400)

Ethyl acetate

Petroleum ether

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Filtration apparatus

Rotary evaporator

Column chromatography setup

Procedure:
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To a solution of 4-methylbenzoyl chloride (1 equivalent) in a 1:1 mixture of dichloromethane

and acetone, add potassium thiocyanate (1 equivalent).

Add a few drops of PEG-400 to the reaction mixture to act as a phase-transfer catalyst.

Stir the reaction mixture at room temperature for 2 hours.

After the reaction is complete, filter the mixture to remove any solid byproducts.

Evaporate the filtrate under reduced pressure using a rotary evaporator to obtain the crude

4-Methylbenzoyl isothiocyanate.

Purify the crude product by column chromatography using a mixture of ethyl acetate and

petroleum ether as the eluent.

Collect the fractions containing the purified product and evaporate the solvent to yield pure

4-Methylbenzoyl isothiocyanate.

Dry the final product over anhydrous sodium sulfate.

Potential Biological Activity and Signaling Pathways
Isothiocyanates are a class of compounds known for their potential in cancer chemoprevention

and therapy.[3][4] While specific studies on 4-Methylbenzoyl isothiocyanate are limited, the

biological activity can be inferred from the well-documented mechanisms of other

isothiocyanates. The primary modes of action involve the modulation of key cellular signaling

pathways, including the Keap1/Nrf2 and NF-κB pathways, and the induction of apoptosis.

Keap1/Nrf2 Pathway
The Keap1/Nrf2 pathway is a critical regulator of cellular defense against oxidative and

electrophilic stress.[5][6] Isothiocyanates are known to activate this pathway.
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Caption: Activation of the Nrf2 pathway by 4-Methylbenzoyl isothiocyanate.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by

Keap1, which facilitates its ubiquitination and subsequent degradation by the proteasome.

Isothiocyanates can react with cysteine residues on Keap1, leading to a conformational change

that disrupts the Keap1-Nrf2 interaction. This allows Nrf2 to translocate to the nucleus, where it

binds to the Antioxidant Response Element (ARE) and initiates the transcription of a battery of

cytoprotective genes.[7][8]

NF-κB Signaling Pathway
The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway plays a

crucial role in inflammation and cell survival.[9] Chronic activation of NF-κB is associated with
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various cancers. Isothiocyanates have been shown to inhibit this pathway.[10]
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Caption: Inhibition of the NF-κB pathway by 4-Methylbenzoyl isothiocyanate.

In the canonical pathway, pro-inflammatory stimuli activate the IKK complex, which then

phosphorylates the inhibitory protein IκBα.[11] This phosphorylation targets IκBα for

ubiquitination and proteasomal degradation, releasing the NF-κB dimer (p50/p65) to

translocate to the nucleus and activate the transcription of genes involved in inflammation and

cell survival. Isothiocyanates can inhibit the activation of the IKK complex, thereby preventing

the degradation of IκBα and keeping NF-κB sequestered in the cytoplasm.[10][12]

Induction of Apoptosis
Apoptosis, or programmed cell death, is a crucial process for removing damaged or cancerous

cells. Isothiocyanates are known to induce apoptosis in cancer cells through various

mechanisms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19159619/
https://www.benchchem.com/product/b100904?utm_src=pdf-body-img
https://www.benchchem.com/product/b100904?utm_src=pdf-body
https://m.youtube.com/watch?v=MNVB7K-MDws
https://pubmed.ncbi.nlm.nih.gov/19159619/
https://pubmed.ncbi.nlm.nih.gov/18198396/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Methylbenzoyl
isothiocyanate

↑ Reactive Oxygen
Species (ROS) ↓ Bcl-2 (anti-apoptotic) ↑ Bax (pro-apoptotic)

Mitochondria

Cytochrome c
release

Caspase-9
activation

Caspase-3
activation

Apoptosis

Click to download full resolution via product page

Caption: Induction of apoptosis by 4-Methylbenzoyl isothiocyanate.

Isothiocyanates can induce apoptosis by increasing the production of reactive oxygen species

(ROS), which leads to mitochondrial dysfunction.[13] They can also modulate the expression of

Bcl-2 family proteins, decreasing the levels of anti-apoptotic proteins like Bcl-2 and increasing

the levels of pro-apoptotic proteins like Bax.[4][14] This leads to the release of cytochrome c
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from the mitochondria, which in turn activates a cascade of caspases (initiator caspase-9 and

executioner caspase-3), ultimately resulting in apoptotic cell death.[13][15]

This technical guide provides a comprehensive starting point for researchers interested in 4-
Methylbenzoyl isothiocyanate. The provided data and protocols can facilitate further

investigation into its chemical and biological properties, and its potential applications in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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